methyl 4-({3-[(4-chlorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}methyl)benzoate

• IUPAC Name: methyl 4-[[3-[(4-chlorophenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C23H18ClN3O4/c1-31-22(29)17-8-4-15(5-9-17)13-26-19-3-2-12-25-20(19)21(28)27(23(26)30)14-16-6-10-18(24)11-7-16/h2-12H,13-14H2,1H3
• InChI Key: GVFYNNNSRJXNSF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC=C(C=C4)Cl)N=CC=C3
• Molecular Formula: C23H18ClN3O4
• Molecular Weight: 435.9 g/mol

Description

Pyrimidine is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions. Pyrimidines and their fused analogues form a large group of heterocyclic compounds. They are an integral part of DNA and RNA and impart diverse pharmacological properties.

Synthesis Analysis

The synthesis of similar compounds often involves a multi-step protocol. For example, a compound with a 1,2,4-triazole derivative was prepared in a simple and efficient procedure. The reaction with amine was carried out in 95% ethanol at room temperature for 24 hours.

Molecular Structure Analysis

The structure of similar compounds is often assigned by High-Resolution Mass Spectrometry (HRMS), Infrared spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) experiments.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve oxidative coupling, intramolecular cyclization, and oxidative alkylation of benzylic C-H bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often confirmed by physicochemical properties and spectral data (IR, NMR, and elemental analyses).

Mechanism of Action

The mechanism of action of similar compounds often involves modulating the pharmacokinetic properties of a drug substance. They can be found in biologically active compounds for a variety of disease states.

Future Directions

The future directions in the field of heterocyclic compounds involve the synthesis of new derivatives with potential therapeutic applications. The extensive use of antibiotics has led to the appearance of multidrug-resistant microbial pathogens which necessitated the search for new chemical entities for treatment of microbial infections.